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Compound of Interest

Compound Name: Ferrous gluconate dihydrate

Cat. No.: B1197025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ferrous gluconate dihydrate (C12H22Fe014:2H20) is a widely utilized iron (I1) salt in
pharmaceutical formulations and nutritional supplements for the prevention and treatment of
iron-deficiency anemia.[1][2][3] The accurate and precise preparation of standard solutions of
this compound is fundamental for quality control assays, formulation development, and various
research applications. This document provides a comprehensive guide to the preparation of a
standard solution of ferrous gluconate dihydrate, including detailed protocols for preparation
and concentration verification, along with essential data presentation formats.

Chemical and Physical Properties

A thorough understanding of the properties of ferrous gluconate dihydrate is crucial for its
proper handling and the preparation of stable and accurate standard solutions.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1197025?utm_src=pdf-interest
https://www.benchchem.com/product/b1197025?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iron(II)_gluconate
https://cymitquimica.com/cas/6047-12-7/
https://www.guidechem.com/encyclopedia/ferrous-gluconate-dihydrate-dic20728.html
https://www.benchchem.com/product/b1197025?utm_src=pdf-body
https://www.benchchem.com/product/b1197025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value
Molecular Formula C12H22Fe014-2H20[4][5][6]
Molecular Weight 482.17 g/mol [2][4][6]
Yellowish-grey or pale greenish-yellow fine
Appearance
powder or granules.
B Soluble in water, with solubility increasing with
Solubility ) ] )
heat.[5][7] Practically insoluble in ethanol.[7]
Aqueous solutions are sensitive to light and
- oxidation.[8][9] The solid form is stable in air. It
Stability

is recommended to store in a cool, dry, and dark

place.[10]

Experimental Protocols
Preparation of a 1000 ppm Iron (Fe?*) Standard Solution

This protocol outlines the procedure for preparing a 1000 parts per million (ppm) standard
solution of iron from ferrous gluconate dihydrate.

Materials and Equipment:

e Ferrous gluconate dihydrate (USP/FCC grade)
» Deionized or distilled water

e Hydrochloric acid (HCI), concentrated

e Analytical balance (+ 0.0001 g)

e 1000 mL Class A volumetric flask

» Beakers

e Magnetic stirrer and stir bar
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» Weighing paper/boat

e Pipettes

o Amber glass storage bottle

Protocol:

o Calculate the required mass of ferrous gluconate dihydrate:
o The molar mass of ferrous gluconate dihydrate is 482.17 g/mol .
o The atomic mass of iron (Fe) is 55.845 g/mol .

o The mass percentage of iron in ferrous gluconate dihydrate is (55.845/ 482.17) x 100%
= 11.58%.

o To prepare 1 L of a 1000 ppm (1000 mg/L) Fe?* solution, the required mass of ferrous
gluconate dihydrate is: (1000 mg Fe/L) / 0.1158 = 8635.6 mg/L or 8.6356 g/L.

o Weighing: Accurately weigh approximately 8.636 g of ferrous gluconate dihydrate. Record
the exact mass.

¢ Dissolution:

o Transfer the weighed ferrous gluconate dihydrate to a 1000 mL beaker containing
approximately 500 mL of deionized water.

o Add a magnetic stir bar and place the beaker on a magnetic stirrer.

o To aid dissolution and prevent the oxidation of ferrous (Fe2*) to ferric (Fe3*) iron, add
approximately 2 mL of concentrated hydrochloric acid to the solution.

o Stir until the solid is completely dissolved. Gentle heating can be applied to expedite
dissolution, but do not boil the solution.[5]

¢ Final Dilution:
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[e]

Quantitatively transfer the dissolved solution into a 1000 mL Class A volumetric flask.

o

Rinse the beaker several times with small volumes of deionized water and add the
rinsings to the volumetric flask.

o

Dilute the solution to the calibration mark with deionized water.

[¢]

Stopper the flask and invert it multiple times to ensure homogeneity.

o Storage: Transfer the prepared standard solution to a clean, properly labeled amber glass
bottle to protect it from light.[8] Store in a cool, dark place. For optimal accuracy, it is
recommended to prepare the solution fresh.

Workflow for Standard Solution Preparation

Standard Solution Preparation Workflow

Calculate Mass of Accurately Weigh Dissolve in Acidified Quantitatively Transfer to
Ferrous Gluconate Dihydrate the Compound Deionized Water Volumetric Flask

Dilute to Final Volume Homogenize Solution Store in Amber Bottle

Click to download full resolution via product page

Caption: A stepwise workflow for the preparation of a ferrous gluconate dihydrate standard
solution.

Concentration Verification by Redox Titration

The concentration of the prepared ferrous gluconate solution should be verified using a primary
standard. A common method is redox titration with a standardized potassium permanganate
(KMnOa) solution.[11][12][13]

Materials and Equipment:
o Prepared ferrous gluconate solution

o Standardized ~0.02 M potassium permanganate (KMnQOa) solution
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Sulfuric acid (H2S0a4), 1 M

50 mL burette, Class A

250 mL Erlenmeyer flasks

25 mL pipette, Class A
Protocol:
e Preparation of the Analyte:

o Pipette 25.00 mL of the prepared ferrous gluconate solution into a 250 mL Erlenmeyer
flask.

o Add 25 mL of 1 M sulfuric acid to the flask to ensure the reaction proceeds under acidic
conditions.[13][14]

o Titration:

o Rinse and fill the burette with the standardized ~0.02 M KMnOa solution. Record the initial
volume.

o Titrate the acidified ferrous gluconate solution with the KMnOa solution while continuously
swirling the flask.

o The purple permanganate ion (MnOa~) acts as its own indicator.[14] The endpoint is
reached when a faint, persistent pink color is observed in the solution.[13][14][15]

o Record the final burette volume.
o Repeat the titration at least two more times to ensure reproducibility.
» Calculation:

o The balanced net ionic equation for the reaction is: MnOas~(aq) + 5Fe2*(aq) + 8H*(aq) —
Mn2*(aq) + 5Fe3*(aq) + 4H20(1)[13]
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o The stoichiometric ratio of MnOa4~ to Fe2* is 1:5.[13][14]

o Calculate the molarity of the Fe2* solution using the following equation: MFe2* = (
MKMnOa4 x VKMnOa x 5) / VFe2*

o Convert the molarity to ppm (mg/L): Concentration (ppm) = MFe2* x 55.845 g/mol x 1000
mg/g

Logical Relationship for Titration Calculation

Titration Calculation Logic

Volume of KMnO4
(V_KMnO4)

Molarity of KMnO4

(M_KMnO4)

Moles of KMnO4 =
M_KMnO4 *V_KMnO4

:

Moles of Fe2+ = Volume of Fe2+ Solution
Moles of KMnO4 * 5 (V_Fe)

Molarity of Fe2+ =
Moles of Fe2+/V_Fe

Concentration (ppm) =
M_Fe * 55.845 * 1000

Click to download full resolution via product page

Caption: The logical flow for calculating the concentration of the ferrous gluconate solution from
titration data.
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Data Presentation

All quantitative data should be recorded in a structured format to ensure clarity and facilitate
comparisons.

Table 1: Preparation of Ferrous Gluconate Dihydrate Standard Solution

Parameter Value
Target Fe2* Concentration (ppm) 1000
Calculated Mass of Ferrous Gluconate

] 8.636
Dihydrate (g)
Actual Weighed Mass (g)
Final Volume (mL) 1000

Theoretical Fe2* Concentration (ppm)

Table 2: Titration Data for Standardization

. . Volume of
o Volume of Fe?* Initial Burette Final Burette
Titration Run . . . KMnO4 Used
Solution (mL) Reading (mL) Reading (mL)

(mL)
1 25.00
2 25.00
3 25.00
Average

Table 3: Calculated Concentration of the Standard Solution
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Parameter Value

Molarity of Standard KMnOa (mol/L)

Average Volume of KMnOas Used (mL)

Calculated Molarity of Fe2* (mol/L)

Calculated Fe2* Concentration (ppm)

Relative Error (%)

Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including safety goggles, a
lab coat, and gloves, when handling chemicals.[16][17][18][19]

» Handle concentrated hydrochloric acid in a well-ventilated area or a chemical fume hood.
o Ferrous gluconate may be toxic if ingested in large quantities.[1]

» Dispose of all chemical waste in accordance with institutional and local environmental
regulations.[18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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